Cas no 161373-31-5 (4-amino-8-fluoro-3-Cinnolinecarboxamide)

• Product Name: 4-amino-8-fluoro-3-Cinnolinecarboxamide
• CAS No: 161373-31-5
• MF: C₉H₇FN₄O
• MW: 206.17648434639
• CID: 1107135
• Update Time: 2024-07-25

4-amino-8-fluoro-3-Cinnolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-8-fluoro-3-Cinnolinecarboxamide
• 3-Cinnolinecarboxamide, 4-amino-8-fluoro-

• Inchi： 1S/C9H7FN4O/c10-5-3-1-2-4-6(11)8(9(12)15)14-13-7(4)5/h1-3H,(H2,11,13)(H2,12,15)
• InChI Key： VNANNRHUYOTKCV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2F)=C(N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 206.06051

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• Boiling Point: 458.9±55.0 °C(Predicted)
• PSA: 94.89
• pka: 14.24±0.30(Predicted)